6-methoxy-N-[(2-methoxyphenyl)methyl]-1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide

• IUPAC Name: 6-methoxy-N-[(2-methoxyphenyl)methyl]-1-(4-methylphenyl)-4-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C21H21N3O4/c1-14-8-10-16(11-9-14)24-19(28-3)12-17(25)20(23-24)21(26)22-13-15-6-4-5-7-18(15)27-2/h4-12H,13H2,1-3H3,(H,22,26)
• InChI Key: NKRMKUIUALQYAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=CC(=O)C(=N2)C(=O)NCC3=CC=CC=C3OC)OC
• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol
• CAS No.: 1251631-81-8

Description

The compound 6-methoxy-N-[(2-methoxyphenyl)methyl]-1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide (hereafter referred to as the "target compound") is a dihydropyridazine derivative featuring:

• A 4-methylphenyl substituent at position 1 of the pyridazine ring.
• A 6-methoxy group at position 4.
• A 2-methoxybenzyl carboxamide moiety at position 2.

Its molecular formula is C21H21N3O4 (molecular weight: 379.41 g/mol) .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Position Isomerism: 2-Methoxy vs. 3-Methoxybenzyl

The compound BI73110 (6-methoxy-N-[(3-methoxyphenyl)methyl]-1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide) differs from the target compound only in the position of the methoxy group on the benzyl substituent (3-methoxy vs. 2-methoxy) . Key implications include:

• Electronic Effects : The ortho-methoxy group could engage in intramolecular hydrogen bonding, affecting solubility and conformational stability.

Property	Target Compound	BI73110
Methoxy Position	2-Methoxybenzyl	3-Methoxybenzyl
Molecular Weight	379.41 g/mol	379.41 g/mol
Melting Point	Not Reported	Not Reported

Halogenated vs. Methyl/Methoxy Substituents

Chlorophenyl and Bromophenyl Derivatives

Compounds such as N-(3-chloro-4-methoxyphenyl)-6-methoxy-1-(4-methoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide (, Compound 7) feature halogen (Cl) and additional methoxy groups . Key differences:

• Molecular Weight : The chloro and methoxy substituents increase the molecular weight to 415.83 g/mol vs. 379.41 g/mol for the target compound.

Dichlorophenyl Analogs

N-(3,4-dichlorophenyl)-1-(4-methoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide () replaces the 4-methylphenyl group with a 4-methoxyphenyl and introduces dichlorophenyl at the carboxamide . This results in:

• Increased Polarity: Dichlorophenyl may reduce solubility in nonpolar solvents.
• Bioactivity : Chlorine atoms are often used to enhance binding affinity in enzyme inhibitors.

Property	Target Compound	, Compound 7	Compound
Substituents	4-Methylphenyl	4-Methoxyphenyl, Cl	4-Methoxyphenyl, 3,4-Cl2
Molecular Weight	379.41 g/mol	415.83 g/mol	379.29 g/mol (estimated)
Key Functional Groups	2-MeO, 4-Me	6-MeO, 4-MeO, Cl	4-MeO, 3,4-Cl2

Piperidine/Piperazine-Modified Analogs

Compounds in and (e.g., Compounds 36, 40, 47) incorporate piperidine or piperazine rings into the quinoline-phenoxy side chains . These modifications:

• Enhance Solubility : Nitrogen-containing heterocycles improve aqueous solubility.
• Pharmacophore Diversity : Introduce hydrogen-bonding or cationic interactions absent in the target compound.

Property	Target Compound	Compound 36 ()
Heterocyclic Moieties	None	Piperidine
Molecular Weight	379.41 g/mol	672.24 g/mol
Yield	Not Reported	48.7%

Simplified Pyridazine Derivatives

N-(4-methoxyphenyl)-1-methyl-6-oxopyridazine-3-carboxamide () lacks the 4-methylphenyl and 2-methoxybenzyl groups, resulting in a smaller molecular framework (C13H13N3O3, 267.27 g/mol) . This simplification may reduce synthetic complexity but limit target selectivity.

Key Research Findings

• Substituent Position Matters : The 2-methoxybenzyl group in the target compound likely confers distinct conformational preferences compared to 3-methoxy isomers .
• Halogens vs. Methyl Groups : Chlorine/bromine substituents enhance molecular weight and lipophilicity but may compromise metabolic stability .